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Compound of Interest

6-Bromo-4-(2-methoxyethoxy)-1H-
Compound Name: ]
indazole

Cat. No.: B13970111

Get Quote

Executive Summary & Chemical Profile

Immediate Action Required: Treat as Hazardous Halogenated Organic Waste.[1] Do not
dispose of down drains or in municipal trash.[1][2]

6-Bromo-4-(2-methoxyethoxy)-1H-indazole is a functionalized heteroaromatic building block
used in medicinal chemistry.[3][1] While specific CAS data for this exact derivative is often
proprietary or vendor-specific (analogous to CAS 885518-49-0), its disposal protocols are
dictated by its halogenated indazole core and glycol ether side chain.[3][4][1]

Chemical Profile:

Property Detail Operational Implication

| Molecular Formula | C

H

BrN
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| Contains Nitrogen and Bromine.[3][1][5][6][7][8][9] | | Molecular Weight | ~271.11 g/mol |
Heavy atom count affects incineration protocols.[1] | | Physical State | Solid (Powder/Crystal) |
Dust control is critical during transfer.[3][1] | | Solubility | DMSO, Methanol, DCM | Dictates
liquid waste stream selection.[3][4] | | Hazards (Inferred) | GHSO7 (Warning) | Acute Tox. 4
(Oral), Skin/Eye Irritant.[3][4][1][6][7] |

Hazard Identification & Risk Assessment

Expert Insight: As a Senior Application Scientist, | prioritize the "Precautionary Principle." In the
absence of a compound-specific LD50, we model the risk profile based on the 6-bromoindazole
core.[3][4][1]

e Halogenated Waste Status: The bromine atom explicitly categorizes this as halogenated
waste.[1] Mixing this with non-halogenated solvents (e.g., Acetone, Ethanol) in a waste drum
can significantly increase disposal costs for your facility, as halogenated streams require
higher temperature incineration (1100°C+) to prevent dioxin formation.[3][4]

e Nitrogen Content: Indazoles release nitrogen oxides (NOXx) upon combustion.[3][1] Ensure
the waste manifest notes "Nitrogenous Heterocycles."

o Ether Side Chain: The 2-methoxyethoxy group is stable but adds organic bulk.[3][1] It does
not classify the solid as a peroxide former, but if dissolved in ethers (THF/Diethyl ether),
standard peroxide protocols apply.[3][4]

Pre-Disposal Handling & PPE

Objective: Prevent exposure and cross-contamination of waste streams.[1]
o Engineering Controls: All transfers must occur inside a certified chemical fume hood.
e PPE Requirements:

o Hand: Nitrile gloves (minimum 0.11 mm thickness).[3][1] Double glove if dissolving in
DCM.[3][1]

o Eye: Chemical splash goggles (ANSI 287.1).[3][1]
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o Body: Standard lab coat and closed-toe shoes.

o Respiratory: If handling >500mg outside a hood, use N95 or P100 particulate respirator.[3]
[4]

Disposal Workflows
Scenario A: Disposal of Pure Solid

Use this for expired shelf stock or excess dry powder.
o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[3][1]
o Labeling: Affix a hazardous waste tag immediately.[1]

o Constituents: "6-Bromo-4-(2-methoxyethoxy)-1H-indazole" (Do not use abbreviations).

[31[1]
o Hazard Checkbox: Toxic, Irritant.[3][4][6][7]

e Segregation: Place in the "Solid Hazardous Waste" bin. Do not mix with silica gel waste
unless your facility permits commingled solid waste.[1]

Scenario B: Disposal of Solutions (Reaction Mixtures)

Use this for mother liquors or reaction byproducts.
e If dissolved in Halogenated Solvents (DCM, Chloroform):
o Pour into the "Halogenated Organic Solvents" carboy.
o Why: The solute matches the solvent's hazard class.
« If dissolved in Non-Halogenated Solvents (DMSO, Methanol, Ethyl Acetate):

o Critical Decision: Even though the solvent is non-halogenated, the presence of the
brominated solute often mandates the "Halogenated" stream in many jurisdictions to
ensure proper destruction of the bromine bond.[4]
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o Protocol: Pour into "Halogenated Organic Solvents" carboy to be safe, OR check facility
guidelines for "Trace Halogen" limits (usually <1000 ppm).[3][4]

Scenario C: Contaminated Debris

o Sharps/Needles: Dispose of in rigid Red Sharps Container.

» Gloves/Paper Towels: If visibly contaminated, place in a clear hazardous waste bag (or
yellow bag depending on region) and seal.[3][4] Do not place in regular trash.

Decision Logic & Workflow Visualization

The following diagram outlines the decision-making process for disposing of 6-Bromo-4-(2-
methoxyethoxy)-1H-indazole to ensure compliance and safety.
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Waste Generation:
6-Bromo-4-(2-methoxyethoxy)-1H-indazole

What is the physical state?

Dissolved

Solid (Powder/Crystal) Liquid (Solution)

Segregate into

i ?
Compatible Solid Waste Container FINE SEVE TR

Label: "Toxic Solid, Organic'

Non-Halogenated

List Full Chemical Name (DMSO, MeOH, EtOAc)

Halogenated
(DCM, Chloroform)

Is Halogen content >1000ppm?

Yes (High Conc.) No (Trace/Wash)

Dispose in Dispose in

HALOGENATED Waste Carboy NON-HALOGENATED Waste Carboy

Click to download full resolution via product page
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Caption: Decision tree for segregating solid and liquid waste streams to minimize disposal
costs while maintaining compliance.

Spill Contingency Protocols

Minor Spill (< 5 grams):

Isolate: Alert nearby personnel.
o PPE: Don fresh nitrile gloves and safety glasses.[1]
o Containment:

o Solid: Do not dry sweep (creates dust).[3][1] Cover with a wet paper towel (dampened with
water or ethanol) to suppress dust, then wipe up.[4]

o Solution: Cover with absorbent pads or vermiculite.[1]

» Disposal: Place all cleanup materials into a sealed plastic bag. Label as "Hazardous Waste -
Debris" and place in the solid waste bin.

» Decontamination: Wipe the surface with a mild detergent and water.[1]

Major Spill (> 5 grams or outside hood):

o Evacuate: Leave the immediate area.

o Ventilate: Ensure hood sashes are lowered; increase room ventilation if possible.

o Contact: Call EHS (Environmental Health & Safety) for professional cleanup if you lack a spill
Kit or respiratory protection.[3][1]

Regulatory Compliance (RCRA & EPA)

e Waste Code: This compound is not explicitly listed on the EPA P-list or U-list.[3][1] However,
it is a Characteristic Waste if it exhibits toxicity.[3][4]

e Generator Status: In the US, it generally falls under the "Hazardous Waste" umbrella.[4]
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o F-List: If mixed with spent halogenated solvents (e.g., Methylene Chloride), the entire
mixture adopts the FO01/F002 waste code [1].[3][4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 6-Bromo-1H-indazole | C7TH5BrN2 | CID 17842471 - PubChem
[pubchem.ncbi.nim.nih.gov]

. sites.pitt.edu [sites.pitt.edu]
. PubChemlLite - 6-bromo-4-methoxy-1h-indazole (C8H7BrN20) [pubchemlite.lcsb.uni.lu]

. Waste Code [rcrainfo.epa.gov]

2
3
4
e 5. media.clemson.edu [media.clemson.edu]
6. aaronchem.com [aaronchem.com]

7. static.cymitquimica.com [static.cymitquimica.com]

8. epa.gov [epa.gov]

9. WERCS Studio - Application Error [assets.thermofisher.com]
e 10. wku.edu [wku.edu]

 To cite this document: BenchChem. [Operational Guide: Disposal of 6-Bromo-4-(2-
methoxyethoxy)-1H-indazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13970111/docs#operational-guide-disposal-of-6-
bromo-4-2-methoxyethoxy-1h-indazole]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/24728111
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/24728111
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1H-indazole
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual-2014
https://pubchemlite.lcsb.uni.lu/e/compound/24728111
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1H-indazole
https://pubchemlite.lcsb.uni.lu/e/compound/24728111
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1H-indazole
https://pubchemlite.lcsb.uni.lu/e/compound/24728111
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b13970111?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1H-indazole
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1H-indazole
https://sites.pitt.edu/~gfh/Resources/27EtBr_guidelines.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/24728111
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.clemson.edu/research/oes/hazwastemanage/RCRA%20Hazardous%20Waste%20F-list.docx
https://www.aaronchem.com/sds/1647115-88-5.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA01DNI0.pdf
https://www.epa.gov/sites/default/files/2016-03/documents/backgrd-doc261.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b13970111/docs#operational-guide-disposal-of-6-bromo-4-2-methoxyethoxy-1h-indazole
https://www.benchchem.com/product/b13970111/docs#operational-guide-disposal-of-6-bromo-4-2-methoxyethoxy-1h-indazole
https://www.benchchem.com/product/b13970111/docs#operational-guide-disposal-of-6-bromo-4-2-methoxyethoxy-1h-indazole
https://www.benchchem.com/product/b13970111/docs#operational-guide-disposal-of-6-bromo-4-2-methoxyethoxy-1h-indazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13970111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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